molecular formula C15H28O B022774 1-Cyclopropyl-1-dodecanone CAS No. 19873-44-0

1-Cyclopropyl-1-dodecanone

Cat. No. B022774
CAS RN: 19873-44-0
M. Wt: 224.38 g/mol
InChI Key: GADOTZGDJYFJEN-UHFFFAOYSA-N
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Description

1-Cyclopropyl-1-dodecanone is a cyclic ketone that belongs to the family of cycloalkanones. This compound has been extensively studied due to its unique properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of 1-cyclopropyl-1-dodecanone varies depending on the specific application. In medicine, this compound has been shown to inhibit the growth of microorganisms by disrupting their cell membranes. It has also been shown to induce apoptosis in cancer cells and modulate neurotransmitter release in the brain.
In agriculture, 1-cyclopropyl-1-dodecanone acts as a neurotoxin, disrupting the nervous system of insects and leading to their death.

Biochemical And Physiological Effects

The biochemical and physiological effects of 1-cyclopropyl-1-dodecanone are also dependent on the specific application. In medicine, this compound has been shown to have low toxicity and minimal side effects. It has also been shown to have anti-inflammatory properties and to modulate immune function.
In agriculture, 1-cyclopropyl-1-dodecanone has been shown to have low toxicity to mammals and to degrade quickly in the environment, making it a potential candidate for use in pest control.

Advantages And Limitations For Lab Experiments

The advantages of using 1-cyclopropyl-1-dodecanone in lab experiments include its relatively low cost, ease of synthesis, and wide range of potential applications. However, its limited solubility in water and some organic solvents can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on 1-cyclopropyl-1-dodecanone. In medicine, this compound could be further investigated for its potential use in treating cancer and neurological disorders. In agriculture, it could be studied for its potential use in pest control and plant growth enhancement. In materials science, it could be used as a building block for the synthesis of novel materials with unique properties.
Conclusion:
1-Cyclopropyl-1-dodecanone is a cyclic ketone that has been extensively studied for its unique properties and potential applications in various fields. Its synthesis method has been optimized to achieve high yields and purity, and it has been shown to have antimicrobial, insecticidal, and anticancer properties. While there are some limitations to using this compound in lab experiments, there are many potential future directions for research on its applications.

Synthesis Methods

The synthesis of 1-cyclopropyl-1-dodecanone involves the reaction of cyclopropylcarbinol with lauric acid in the presence of a strong acid catalyst. The reaction proceeds through a series of steps, including esterification, dehydration, and cyclization, to yield the final product. This method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

1-Cyclopropyl-1-dodecanone has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit antimicrobial, antifungal, and antiviral properties. It has also been investigated for its potential use in treating cancer and neurological disorders.
In agriculture, 1-cyclopropyl-1-dodecanone has been shown to have insecticidal properties, making it a potential candidate for use in pest control. It has also been studied for its ability to enhance plant growth and yield.
In materials science, this compound has been investigated for its potential use as a building block for the synthesis of novel materials with unique properties.

properties

CAS RN

19873-44-0

Product Name

1-Cyclopropyl-1-dodecanone

Molecular Formula

C15H28O

Molecular Weight

224.38 g/mol

IUPAC Name

1-cyclopropyldodecan-1-one

InChI

InChI=1S/C15H28O/c1-2-3-4-5-6-7-8-9-10-11-15(16)14-12-13-14/h14H,2-13H2,1H3

InChI Key

GADOTZGDJYFJEN-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCC(=O)C1CC1

Canonical SMILES

CCCCCCCCCCCC(=O)C1CC1

synonyms

1-Cyclopropyl-1-dodecanone

Origin of Product

United States

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